5-bromo-N-(4-((4-(diethylamino)-6-methylpyrimidin-2-yl)amino)phenyl)-2-ethoxybenzenesulfonamide

• IUPAC Name: 5-bromo-N-[4-[[4-(diethylamino)-6-methylpyrimidin-2-yl]amino]phenyl]-2-ethoxybenzenesulfonamide
• InChI: InChI=1S/C23H28BrN5O3S/c1-5-29(6-2)22-14-16(4)25-23(27-22)26-18-9-11-19(12-10-18)28-33(30,31)21-15-17(24)8-13-20(21)32-7-3/h8-15,28H,5-7H2,1-4H3,(H,25,26,27)
• InChI Key: ICWSBBDQAPMJHN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=NC(=NC(=C1)C)NC2=CC=C(C=C2)NS(=O)(=O)C3=C(C=CC(=C3)Br)OCC
• Molecular Formula: C23H28BrN5O3S
• Molecular Weight: 534.5 g/mol

Description

5-bromo-N-(4-((4-(diethylamino)-6-methylpyrimidin-2-yl)amino)phenyl)-2-ethoxybenzenesulfonamide is a useful research compound. Its molecular formula is C23H28BrN5O3S and its molecular weight is 534.47. The purity is usually 95%.
BenchChem offers high-quality 5-bromo-N-(4-((4-(diethylamino)-6-methylpyrimidin-2-yl)amino)phenyl)-2-ethoxybenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-bromo-N-(4-((4-(diethylamino)-6-methylpyrimidin-2-yl)amino)phenyl)-2-ethoxybenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Photodynamic Therapy for Cancer : Research has indicated the potential of derivatives similar to the compound for applications in photodynamic therapy (PDT). A study by Pişkin, Canpolat, and Öztürk (2020) elaborated on the synthesis and characterization of new compounds that showed promising properties as photosensitizers in PDT, highlighting their good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, which are crucial for Type II mechanisms in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

• Antiviral Activity : Another domain of research involves the exploration of pyrimidine derivatives for their antiviral properties. Hocková, Holý, Masojídková, Andrei, Snoeck, De Clercq, and Balzarini (2003) synthesized 2,4-diamino-6-[2-(phosphonomethoxy)ethoxy]pyrimidines with varied substitutions, including bromo derivatives, showing marked inhibition of retrovirus replication, demonstrating potential applications in antiretroviral therapy (Hocková et al., 2003).

• Enzyme Inhibition for Drug Discovery : Compounds with structural similarities have been evaluated for their enzyme inhibition capabilities, which is a critical aspect of drug discovery, especially for conditions like Alzheimer's disease. Research by Riaz (2020) on N-substituted-(4-bromophenyl)-4-ethoxybenzenesulfonamides demonstrated significant inhibitory potential against acetylcholinesterase (AChE) and α-glucosidase, indicating potential therapeutic applications for diseases related to enzyme malfunction (Riaz, 2020).